
longitudinal study of the outcomes of the
National Organ Transplant Program

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NOTP

Cat. No.: B12363656 Get Quote

Longitudinal Outcomes in Kidney Transplantation: A
Comparative Guide
Introduction:

The success of the National Organ Transplant Program is marked by continuous improvements

in patient and graft survival. A key driver of this success has been the evolution of

immunosuppressive therapies, which are critical for preventing allograft rejection.[1] This guide

provides a comparative analysis of kidney transplant outcomes across different therapeutic

eras, reflecting the longitudinal progress in the field. The data presented here, primarily drawn

from the Scientific Registry of Transplant Recipients (SRTR), offers a quantitative look at these

advancements.[2] For researchers and drug development professionals, understanding these

historical trends is crucial for contextualizing current research and identifying future directions

for optimizing patient outcomes.

Comparative Data Analysis: Graft Survival by Era
The following table summarizes median graft survival for adult solitary kidney transplants in the

United States, categorized by the era of transplantation. This longitudinal view demonstrates

the significant impact of evolving medical management, including immunosuppressive

protocols, on long-term graft success.
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Transplantation Era Donor Type
Median Graft Survival
(Years)

1995-1999 Deceased Donor 8.2[2][3]

Living Donor 12.1[2][3]

2014-2017 Deceased Donor 11.7[2][3]

Living Donor 19.2[2][3]

Data Source: Scientific Registry of Transplant Recipients (SRTR). Analysis includes all adult

(≥18 years) solitary kidney transplants.[2]

Experimental Protocols
To generate the type of longitudinal data presented above, a prospective national cohort study

is essential. Below is a detailed, representative methodology for such a study.

Study Design: A prospective, multi-center, observational national cohort study.[4][5]

Population:

Inclusion Criteria: All adult patients (≥18 years) receiving a solitary kidney transplant within

the national program.

Exclusion Criteria: Multi-organ transplant recipients, patients enrolled in conflicting clinical

trials.[6]

Data Collection:

Baseline Data (at time of transplant):

Recipient Demographics: Age, sex, race/ethnicity, primary cause of renal failure.

Donor Characteristics: Age, donor type (living or deceased), Kidney Donor Profile Index

(KDPI).

Transplant Procedure Details: Date of transplant, cold ischemia time.
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Immunological Data: HLA matching, panel reactive antibody (PRA) levels.

Longitudinal Data (Post-Transplant Follow-up):

Schedule: Data is collected at discharge, 3 months, 6 months, 1 year, and annually

thereafter.

Clinical Outcomes: Patient survival, graft survival (defined as time to graft failure, re-

transplantation, or death), incidence of acute and chronic rejection (confirmed by biopsy

where applicable).

Laboratory Data: Serum creatinine, blood urea nitrogen (BUN), estimated glomerular

filtration rate (eGFR).[7]

Immunosuppression Data: Detailed records of all immunosuppressive medications,

including drug type, dosage, and any changes to the regimen over time.

Adverse Events: Incidence of infections, malignancies, cardiovascular events, and new-

onset diabetes after transplantation.

Statistical Analysis:

Primary Endpoint: Graft survival.

Methods: Kaplan-Meier survival analysis will be used to estimate median graft survival times

for different eras and donor types.[8] Cox proportional hazards models will be employed to

identify predictors of graft failure, adjusting for baseline recipient, donor, and transplant

characteristics.[2] Longitudinal data, such as serial eGFR measurements, will be analyzed

using joint models to assess their association with the risk of graft failure over time.[7]

Visualization of Pathways and Workflows
Mechanism of Action: Calcineurin Inhibitors

Calcineurin inhibitors (CNIs), such as tacrolimus, are a cornerstone of modern

immunosuppressive regimens.[9] They function by blocking T-cell activation, a critical step in

the immune response that leads to organ rejection. The diagram below illustrates the simplified

signaling pathway.[10][11][12]
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Calcineurin inhibitor signaling pathway.
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Longitudinal Study Workflow

The diagram below outlines the logical flow of the prospective cohort study described in the

protocol, from patient enrollment to final data analysis.[4]
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Workflow for a prospective transplant cohort study.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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